5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one

• Molecular Formula: C23H21ClN4O3S
• Molecular Weight: 469 g/mol
• IUPAC Name: 5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one
• InChI: InChI=1S/C23H21ClN4O3S/c1-31-14-6-4-13(5-7-14)28-22(30)18(21(29)27-23(28)32-2)20-19-15(9-10-25-20)16-11-12(24)3-8-17(16)26-19/h3-8,11,20,25-26,30H,9-10H2,1-2H3
• InChI Key: PEKUDQUCOMEWPP-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=C(C(=O)N=C2SC)C3C4=C(CCN3)C5=C(N4)C=CC(=C5)Cl)O

Description

5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a kinase inhibitor that has been found to have promising effects in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one involves the inhibition of kinase enzymes. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases. By inhibiting kinase enzymes, this compound can disrupt the signaling pathways that contribute to disease development.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one are complex and can vary depending on the specific disease being targeted. However, studies have shown that this compound can induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. Additionally, this compound has been found to have anti-inflammatory effects and can suppress the immune response in autoimmune disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one in lab experiments include its high potency, selectivity, and specificity for kinase enzymes. However, the limitations of using this compound in lab experiments include its complex synthesis process and the potential for off-target effects.

Future Directions

There are several future directions for the use of 5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one in scientific research. One potential direction is the development of more potent and selective kinase inhibitors based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound in various diseases. Finally, the use of this compound in combination with other therapies may also be explored to enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one is a complex process that involves multiple steps. The synthesis process begins with the reaction of 6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole with 4-methoxybenzaldehyde to form an intermediate product. This intermediate product is then reacted with 2-methylsulfanyl-5-nitropyrimidine to produce the final product.

Scientific Research Applications

5-(6-chloro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)-6-hydroxy-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one has been extensively studied for its potential therapeutic applications. This compound has been found to have promising effects in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases.